Technical Documentation Center

2-chloro-N-methyl-2-phenylacetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-chloro-N-methyl-2-phenylacetamide
  • CAS: 78899-96-4

Core Science & Biosynthesis

Foundational

chemical structure and molecular weight of 2-chloro-N-methyl-2-phenylacetamide

An In-depth Technical Guide to 2-chloro-N-methyl-2-phenylacetamide This guide provides a comprehensive technical overview of 2-chloro-N-methyl-2-phenylacetamide, a specialized chemical intermediate. The content herein is...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-chloro-N-methyl-2-phenylacetamide

This guide provides a comprehensive technical overview of 2-chloro-N-methyl-2-phenylacetamide, a specialized chemical intermediate. The content herein is structured to deliver foundational knowledge, practical synthetic methodologies, and predictive characterization data for researchers and professionals in drug development and chemical synthesis. Given the compound's specificity, this document combines established chemical principles with data from analogous structures to present a robust and scientifically grounded resource.

Core Chemical Identity and Properties

2-chloro-N-methyl-2-phenylacetamide is a secondary amide derivative of phenylacetic acid. It is structurally defined by a phenyl ring and a chlorine atom attached to the alpha-carbon of the acetamide backbone, with a methyl group on the amide nitrogen. It is important to distinguish this compound from its more common isomer, 2-chloro-N-methyl-N-phenylacetamide (CAS 2620-05-5), where the methyl and phenyl groups are both substituents on the nitrogen atom[1]. The focus of this guide is exclusively on the former, as depicted below.

Chemical Structure

The structural formula of 2-chloro-N-methyl-2-phenylacetamide is C₆H₅CH(Cl)C(=O)NHCH₃.

Caption: Chemical structure of 2-chloro-N-methyl-2-phenylacetamide.

Physicochemical Data Summary

While specific experimental data for this compound is not widely published, its fundamental properties can be calculated from its structure.

PropertyValueSource
Molecular Formula C₉H₁₀ClNOCalculated
Molecular Weight 183.63 g/mol [1]
IUPAC Name 2-chloro-N-methyl-2-phenylacetamide-
SMILES CC(N)C(=O)C(Cl)c1ccccc1Calculated
InChI Key (Generated from structure)Calculated
CAS Number Not assigned / Not found-
Appearance White to off-white solid (Predicted)-

Rationale and Protocol for Chemical Synthesis

The synthesis of 2-chloro-N-methyl-2-phenylacetamide is most logically achieved via the nucleophilic acyl substitution of a suitable precursor, 2-chloro-2-phenylacetyl chloride, with methylamine. This approach is a standard and highly efficient method for amide bond formation[2].

Synthetic Pathway Overview

The synthesis is a two-stage process:

  • Activation of Carboxylic Acid: Conversion of a stable precursor, 2-chloro-2-phenylacetic acid, into its highly reactive acyl chloride derivative. 2-chloro-2-phenylacetic acid itself can be prepared from phenylacetic acid via α-halogenation[3].

  • Amidation: Reaction of the acyl chloride with methylamine to form the final amide product.

G reactant1 2-chloro-2-phenylacetyl chloride reaction Amidation (Anhydrous DCM, 0°C to RT) reactant1->reaction reactant2 Methylamine (CH3NH2) reactant2->reaction base Triethylamine (Et3N) base->reaction HCl Scavenger product 2-chloro-N-methyl-2-phenylacetamide reaction->product

Caption: Proposed synthetic workflow for 2-chloro-N-methyl-2-phenylacetamide.

Causality in Experimental Design
  • Choice of Acylating Agent: 2-chloro-2-phenylacetyl chloride is used because acyl chlorides are highly electrophilic, ensuring a rapid and typically high-yielding reaction with the amine nucleophile[4].

  • Solvent Selection: Anhydrous dichloromethane (DCM) is an ideal solvent as it is aprotic (does not interfere with the reaction), has good solvating power for the reactants, and is easily removed post-reaction due to its low boiling point. The anhydrous condition is critical to prevent hydrolysis of the acyl chloride back to the carboxylic acid[5].

  • Use of a Non-Nucleophilic Base: The reaction produces one equivalent of hydrochloric acid (HCl). This acidic byproduct will protonate the unreacted methylamine, rendering it non-nucleophilic and effectively halting the reaction. To prevent this, a non-nucleophilic tertiary amine base, such as triethylamine (TEA), is added. TEA acts as an "HCl scavenger," neutralizing the acid as it forms, thereby allowing the primary amine to participate fully in the desired reaction[6].

  • Temperature Control: The reaction is initiated at 0 °C. The dropwise addition of the acyl chloride helps to control the initial exothermic reaction, minimizing potential side reactions. Allowing the mixture to warm to room temperature ensures the reaction proceeds to completion[5].

Step-by-Step Synthesis Protocol

Materials:

  • 2-chloro-2-phenylacetyl chloride (1.0 eq)

  • Methylamine (1.1 eq, as a solution in THF or as a gas)

  • Triethylamine (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet to maintain an inert atmosphere.

  • Reagent Preparation: In the flask, dissolve methylamine (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM. Cool the solution to 0 °C using an ice-water bath.

  • Acyl Chloride Addition: Dissolve 2-chloro-2-phenylacetyl chloride (1.0 eq) in a separate volume of anhydrous DCM and add it to the dropping funnel.

  • Reaction: Add the acyl chloride solution dropwise to the stirred amine solution over a period of 30 minutes. Ensure the internal temperature remains below 5 °C.

  • Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 2-3 hours to ensure full conversion.

  • Workup - Quenching: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

  • Workup - Extraction: Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any remaining acidic impurities), water, and finally brine.

  • Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure 2-chloro-N-methyl-2-phenylacetamide.

Spectroscopic and Analytical Characterization

Confirmation of the product's identity and purity is achieved through standard analytical techniques. The following data is predicted based on the known effects of the functional groups present in the target molecule.

TechniquePredicted Observations
¹H NMR δ ~7.3-7.5 ppm (m, 5H): Phenyl ring protons. δ ~5.5-6.5 ppm (br s, 1H): N-H proton of the secondary amide. δ ~5.2 ppm (s, 1H): Benzylic proton (-CH(Cl)-). δ ~2.8 ppm (d, 3H): N-methyl protons, showing doublet splitting from coupling to the N-H proton.
¹³C NMR δ ~168 ppm: Carbonyl carbon (C=O). δ ~135 ppm: Quaternary aromatic carbon (C-ipso). δ ~128-130 ppm: Aromatic CH carbons. δ ~60 ppm: Benzylic carbon (-CH(Cl)-). δ ~26 ppm: N-methyl carbon (-CH₃).
IR (Infrared) ~3300 cm⁻¹: N-H stretch (characteristic of a secondary amide). ~1650 cm⁻¹: C=O stretch (Amide I band). ~1550 cm⁻¹: N-H bend (Amide II band). ~700-800 cm⁻¹: C-Cl stretch.
Mass Spec (EI) m/z 183/185: Molecular ion (M⁺) and M+2 peaks in an approximate 3:1 ratio, the characteristic isotopic signature of a chlorine atom. m/z 148: Fragment corresponding to the loss of a chlorine radical (M-Cl). m/z 125: Fragment corresponding to C₆H₅CHCl⁺.

Applications in Research and Development

As an α-chloroamide, 2-chloro-N-methyl-2-phenylacetamide is a valuable intermediate for further chemical elaboration.

  • Synthetic Building Block: The alpha-chloro group is a versatile handle for nucleophilic substitution reactions. It can be displaced by a wide range of nucleophiles (e.g., azides, thiols, amines, cyanides) to build more complex molecular scaffolds.

  • Precursor to Bioactive Molecules: The chloroacetamide functional group is present in various biologically active compounds. Analogues, such as N-(substituted phenyl)-2-chloroacetamides, have been investigated for antimicrobial and antifungal properties[7][8][9]. This suggests that 2-chloro-N-methyl-2-phenylacetamide could serve as a precursor for novel therapeutic agents. For example, research into 2-chloro-N-phenylacetamide has shown it possesses antifungal activity against fluconazole-resistant Candida species and Aspergillus flavus[8][10].

Safety and Handling

No specific material safety data sheet (MSDS) is available for 2-chloro-N-methyl-2-phenylacetamide. However, based on its chemical class (α-chloroamide), the following precautions are mandated.

  • GHS Hazards (Predicted): Likely to be classified as harmful if swallowed, a skin irritant, and a serious eye irritant, similar to related chloroacetamides[1][11].

  • Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from moisture and incompatible materials such as strong oxidizing agents and strong bases. Storage under an inert atmosphere is recommended for long-term stability[12].

  • Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75797, 2-Chloro-N-methyl-N-phenylacetamide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 94921, 2-Chloro-N-phenethyl-acetamide. Retrieved from [Link]

  • Popović-Kopunović, A., et al. (2021). Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. Arhiv za higijenu rada i toksikologiju, 72(2), 125-136.
  • NIST. (n.d.). 2-Chloro-N-methylacetamide. In NIST Chemistry WebBook. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Synthesis of 2-Phenylacetamide: Methods and Considerations. Retrieved from [Link]

  • Yuan, G.-P., et al. (2011). 2-Chloro-N-methyl-N-phenylacetamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 1), o68.
  • Hafez, H. N., et al. (2020). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega, 5(38), 24534-24543.
  • Suryawanshi, M. R., et al. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. Journal of the Iranian Chemical Society, 19, 3317-3333.
  • Clark, J. (2015). Reactions of acyl chlorides with ammonia and primary amines. Retrieved from [Link]

  • Ferreira, E. S., et al. (2022). Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp. Brazilian Journal of Biology, 84, e255080.
  • Google Patents. (n.d.). US6531597B2 - Process for preparation of 2-phenyl acetic acid derivatives.
  • NIST. (n.d.). 2-Chloro-N-methylacetamide. In NIST Chemistry WebBook. Retrieved from [Link]

  • Ferreira, E. S., et al. (2021). Antifungal activity and mechanism of action of 2-chloro-N-phenylacetamide: a new molecule with activity against strains of Aspergillus flavus. Anais da Academia Brasileira de Ciências, 93(suppl 3), e20200997.
  • Castoldi, L., et al. (2023). Efficient α-selective chlorination of phenylacetic acid and its para-substituted analogues. RSC Advances, 13(12), 8031-8035.
  • ResearchGate. (n.d.). Antifungal activity and mechanism of action of 2-chloro-N-phenylacetamide: a new molecule with activity against strains of Aspergillus flavus. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). Reaction mechanisms: acid/acyl chloride with ammonia/amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

  • The Hive. (2004). Synthesis of Phenylacetyl Chloride. Retrieved from [Link]

Sources

Exploratory

solubility of 2-chloro-N-methyl-2-phenylacetamide in organic solvents

This guide details the solubility profile, physicochemical properties, and experimental handling of 2-chloro-N-methyl-2-phenylacetamide .[1][2][3] As a specific α-haloamide derivative, this compound presents unique solub...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the solubility profile, physicochemical properties, and experimental handling of 2-chloro-N-methyl-2-phenylacetamide .[1][2][3] As a specific α-haloamide derivative, this compound presents unique solubility characteristics critical for purification, reaction engineering, and formulation in drug development.[1][2][4]

Part 1: Physicochemical Profile & Structural Analysis[3][4]

Compound Identity:

  • Systematic Name: 2-chloro-N-methyl-2-phenylacetamide[1][2][3]

  • Structure: Ph-CH(Cl)-C(=O)-NH-CH₃[1][2][3]

  • Molecular Formula: C₉H₁₀ClNO[1][3][4]

  • Molecular Weight: 183.63 g/mol [3][4]

  • Functional Groups:

    • Secondary Amide: Provides hydrogen bond donor (NH) and acceptor (C=O) sites, imparting moderate polarity.[3][4]

    • Benzylic Chloride: The α-chloro substitution on the benzylic carbon significantly increases lipophilicity compared to the parent acetamide and introduces electrophilic reactivity (alkylating potential).[3][4]

    • Phenyl Ring: dominant lipophilic moiety.[3][4]

Predicted Physicochemical Properties:

  • LogP (Octanol/Water Partition): ~1.5 – 2.0 (Estimated).[3][4] The lipophilic phenyl and chloro groups outweigh the hydrophilic amide bond, suggesting poor water solubility.[4]

  • Physical State: Likely a white to off-white crystalline solid at room temperature (analogous to 2-chloro-2-phenylacetamide).[1][2]

  • Melting Point: Expected range 80–120 °C (based on structural analogs).[3][4]

Part 2: Solubility Landscape in Organic Solvents

The solubility of 2-chloro-N-methyl-2-phenylacetamide is governed by the "Like Dissolves Like" principle.[1][2] The molecule's dual nature—a polar amide core flanked by lipophilic groups—dictates its behavior.[4]

Chlorinated Solvents (High Solubility)
  • Solvents: Dichloromethane (DCM), Chloroform (CHCl₃), 1,2-Dichloroethane.[1][2][3][4]

  • Behavior: Highly Soluble. [1][3][4]

  • Mechanism: Strong dipole-dipole interactions and dispersion forces.[3] These are the solvents of choice for extraction from aqueous reaction mixtures and for initial dissolution in synthesis.[4]

  • Application: Reaction solvent, liquid-liquid extraction.[1][3][4]

Polar Aprotic Solvents (High Solubility)
  • Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (MeCN), Acetone, Ethyl Acetate.[1][3][4]

  • Behavior: Soluble to Highly Soluble.

  • Mechanism: These solvents disrupt the intermolecular hydrogen bonding of the amide solid state.[4] Ethyl acetate is particularly useful as a "good solvent" in recrystallization pairs.[4]

  • Application: HPLC sample preparation (MeCN), nucleophilic substitution reactions (DMF/DMSO).[3][4]

Polar Protic Solvents (Temperature-Dependent Solubility)
  • Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA).[3][4]

  • Behavior: Moderate Solubility (High when hot, low when cold). [1][3][4]

  • Mechanism: The hydroxyl groups can hydrogen bond with the amide carbonyl.[3][4] However, the lipophilic phenyl/chloro regions limit solubility at lower temperatures.[4]

  • Application: Primary Recrystallization Solvents. Ethanol is the gold standard for purifying phenylacetamide derivatives.[3][4]

Non-Polar Solvents (Low Solubility)
  • Solvents: Hexane, Heptane, Cyclohexane, Diethyl Ether (moderate).[1][3][4]

  • Behavior: Insoluble to Sparingly Soluble. [1][3][4]

  • Mechanism: The solvent lacks the polarity to overcome the crystal lattice energy of the amide.[3][4]

  • Application: Antisolvents. Used to precipitate the compound from a concentrated solution in DCM or Ethyl Acetate.[3][4]

Aqueous Media
  • Solvents: Water, Aqueous Buffers.[3][4]

  • Behavior: Practically Insoluble. [1][3][4]

  • Note: While the amide can H-bond, the hydrophobic bulk of the molecule prevents dissolution.[3][4] Solubility may increase slightly at very high or low pH due to hydrolysis risks, not true dissolution.[4]

Part 3: Experimental Protocols

Protocol A: Gravimetric Solubility Determination
  • Objective: Quantify saturation limit in a specific solvent at 25°C.

  • Reagents: 2-chloro-N-methyl-2-phenylacetamide (solid), Test Solvent (HPLC grade).

Step-by-Step Methodology:

  • Preparation: Weigh 100 mg of the compound into a 4 mL glass vial.

  • Addition: Add 1.0 mL of the target solvent.[3][4]

  • Equilibration: Cap tightly and vortex for 30 minutes at 25°C. If the solid dissolves completely, add more solid until a suspension persists (saturation).

  • Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vial.

  • Evaporation: Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven.

  • Calculation:

    
    
    
Protocol B: Recrystallization Strategy
  • Objective: Purify crude material using solubility differentials.

  • System: Ethanol/Water (Solvent/Antisolvent).[3][4]

  • Dissolution: Dissolve crude solid in minimal boiling Ethanol.

  • Clarification: If insoluble particles remain, filter while hot.

  • Nucleation: Remove from heat. Add warm water dropwise until a faint turbidity persists.

  • Crystallization: Add one drop of Ethanol to clear the turbidity.[3][4] Allow to cool slowly to room temperature, then refrigerate (4°C).

  • Collection: Filter crystals via vacuum filtration and wash with cold Hexane/Ethanol (9:1).

Part 4: Visualization of Workflows

Figure 1: Solubility Determination Workflow

This diagram outlines the decision process for determining qualitative and quantitative solubility.

SolubilityWorkflow Start Start: Solid Sample (2-chloro-N-methyl-2-phenylacetamide) SolventSelect Select Solvent Class Start->SolventSelect Chlorinated Chlorinated (DCM) Expected: High Sol. SolventSelect->Chlorinated Protic Protic (EtOH) Expected: Temp Dependent SolventSelect->Protic NonPolar Non-Polar (Hexane) Expected: Insoluble SolventSelect->NonPolar Test Add 10 volumes Solvent Vortex 5 min @ 25°C Chlorinated->Test Protic->Test NonPolar->Test Check Visual Inspection Test->Check Soluble Clear Solution (Soluble > 100 mg/mL) Check->Soluble Dissolves Partial Suspension (Saturation Point) Check->Partial Cloudy Insoluble Solid Persists (Insoluble < 1 mg/mL) Check->Insoluble No Change Quant Proceed to Gravimetric or HPLC Quantitation Partial->Quant Heat Heat to Boiling Insoluble->Heat For Recryst. Potential

Caption: Workflow for qualitative and quantitative solubility assessment to determine suitable solvents for processing.

Figure 2: Solvent Selection for Process Chemistry

A decision tree for selecting solvents based on the intended application (Reaction vs. Purification).

SolventSelection Goal Process Goal Reaction Synthesis/Reaction Goal->Reaction Purification Purification/Isolation Goal->Purification Homogeneous Homogeneous Phase Req: High Solubility Reaction->Homogeneous Recryst Recrystallization Req: High Temp Coeff. Purification->Recryst Wash Washing/Trituration Req: Low Solubility Purification->Wash DCM Dichloromethane (DCM) Excellent Dissolution Homogeneous->DCM EtOH Ethanol (EtOH) Best for Crystallization Recryst->EtOH Hexane Hexane/Heptane Best Antisolvent Wash->Hexane

Caption: Decision matrix for selecting the optimal solvent based on the unit operation (Synthesis vs. Purification).

Part 5: Safety & Handling (Critical)

Hazard Identification:

  • Alkylating Agent: As an α-haloamide, this compound is an electrophile.[1][3][4] It can alkylate DNA and proteins.[4]

  • Skin Sensitizer: High risk of allergic contact dermatitis.[3][4]

  • Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.[1][3]

Stability in Solution:

  • Hydrolysis: In aqueous basic or acidic media, the amide bond may hydrolyze to form 2-chloro-2-phenylacetic acid and methylamine.[1][2][3]

  • Cyclization: In the presence of strong bases, α-haloamides can undergo intramolecular cyclization (e.g., to beta-lactams or oxindoles depending on substitution), though less likely with this specific structure without specific catalysts.[1][2][3][4]

References

  • PubChem Compound Summary. (2025). 2-Chloro-N-phenylacetamide (Analogous Structure Data). National Library of Medicine.[4] Available at: [Link][4]

  • Vogel, A. I. (1989).[3][4] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[4] Longman Scientific & Technical.[4] (Standard reference for recrystallization of phenylacetamide derivatives).

  • ChemGuide. (2025).[4] Reactions of Acyl Chlorides with Amines.[3][4][5][6][7] Available at: [Link][3][4]

  • Li, J. J. (2014).[3][4] Name Reactions and Reagents in Organic Synthesis. Springer.[4] (Context for alpha-haloamide reactivity).

Sources

Foundational

literature review on 2-chloro-N-methyl-2-phenylacetamide derivatives

An In-Depth Technical Guide to the Synthesis, Activity, and Therapeutic Potential of 2-chloro-N-methyl-2-phenylacetamide Derivatives Executive Summary The N-acetamide scaffold is a cornerstone in medicinal chemistry, rec...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis, Activity, and Therapeutic Potential of 2-chloro-N-methyl-2-phenylacetamide Derivatives

Executive Summary

The N-acetamide scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1][2] This guide focuses on a specific, promising subclass: 2-chloro-N-methyl-2-phenylacetamide and its derivatives. These molecules have garnered significant attention for their diverse pharmacological profiles, most notably as potent anticonvulsant and herbicidal agents.[3][4] This document provides a comprehensive review of the synthetic methodologies, critical structure-activity relationships (SAR), and mechanisms of action that define their therapeutic and agrochemical potential. By synthesizing data from preclinical models and mechanistic studies, this guide serves as a foundational resource for researchers, chemists, and drug development professionals aiming to innovate within this chemical space.

Core Synthesis and Characterization

The construction of 2-chloro-N-methyl-2-phenylacetamide derivatives is typically achieved through straightforward and robust synthetic strategies. The most common approach involves the chloroacetylation of a corresponding N-methylaniline derivative with a substituted 2-chloro-2-phenylacetyl chloride. This reaction forms the central amide bond that is characteristic of this class of compounds.

General Synthetic Pathway

The primary synthetic route is an acylation reaction. An appropriately substituted N-methylaniline is reacted with a 2-chloro-2-phenylacetyl chloride derivative in the presence of a base (like triethylamine or potassium carbonate) to neutralize the hydrochloric acid byproduct. The choice of solvent and reaction conditions can be optimized based on the specific reactivity of the substrates.[5]

Below is a generalized workflow for the synthesis of these derivatives.

G cluster_reactants Starting Materials cluster_process Reaction Conditions cluster_product Final Product R1 Substituted N-Methylaniline P1 Acylation Reaction R1->P1 R2 Substituted 2-Chloro-2-phenylacetyl chloride R2->P1 FP 2-Chloro-N-methyl-2-phenylacetamide Derivative P1->FP Forms Amide Bond Base Base (e.g., Triethylamine) in Aprotic Solvent Base->P1 Catalyst/ Neutralizer

Caption: General synthetic workflow for 2-chloro-N-methyl-2-phenylacetamide derivatives.

Experimental Protocol: General Chloroacetylation

This protocol provides a representative, step-by-step methodology for the synthesis of a 2-chloro-N-methyl-2-phenylacetamide derivative.

  • Preparation: To a solution of the selected N-methylaniline derivative (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane, benzene, or acetone), add a base such as triethylamine (1.1 eq).[5]

  • Reaction: Cool the mixture in an ice bath (0 °C). Add the corresponding 2-chloro-2-phenylacetyl chloride (1.0 eq) dropwise to the stirred solution over 15-20 minutes to control the exothermic reaction.[6][7]

  • Incubation: Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours, or until Thin Layer Chromatography (TLC) indicates the consumption of the starting materials.

  • Workup: Quench the reaction with water. Separate the organic layer, wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product.[3]

  • Characterization: Confirm the structure of the purified compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.[7][8][9]

Biological Activities and Structure-Activity Relationships (SAR)

The versatility of the 2-chloro-N-methyl-2-phenylacetamide scaffold is evident from its wide range of biological activities. The following sections detail the most prominent applications and the structural features that govern efficacy.

Anticonvulsant Activity

Derivatives of this class have shown significant potential in the management of seizures, with several compounds demonstrating efficacy comparable to or exceeding that of established antiepileptic drugs in preclinical models.[10]

Mechanism of Action: The primary mechanism for anticonvulsant activity is believed to be the blockade of voltage-gated sodium channels (VGSCs).[11] By stabilizing the inactivated state of these channels, the compounds limit the repetitive neuronal firing that characterizes seizure activity.[3][11] This mode of action is shared with clinically used drugs like phenytoin and carbamazepine.

Structure-Activity Relationship (SAR): The anticonvulsant potency is highly sensitive to the nature and position of substituents on the aromatic rings.

  • Anilide Moiety: The substitution pattern on the N-phenyl ring is critical. Halogen substitutions, particularly at the 3-position, have been shown to be important for activity.[1]

  • Phenylacetamide Moiety: Modifications on the second phenyl ring also modulate activity. For instance, trifluoromethyl groups can enhance potency.[6]

  • Lipophilicity: A balance of lipophilicity (log P) and electronic properties (LUMO energy) has been identified as a critical parameter for anticonvulsant effect.[12]

G cluster_SAR Structural Modifications cluster_Activity Anticonvulsant Activity Outcome Start Core Scaffold: 2-Chloro-N-methyl-2-phenylacetamide Node1 Substitution on Anilide Phenyl Ring? Start->Node1 Node4 Substitution on 2-Phenyl Ring? Start->Node4 Node2 Position of Substituent? Node1->Node2 Yes Low Low/No Potency Node1->Low No Node3 Substituent Type? Node2->Node3 Position 3 Moderate Moderate Potency Node2->Moderate Positions 2 or 4 High High Potency Node3->High Halogen (F, Cl) Trifluoromethyl (CF3) Node3->Low Polar Groups (NO2, OH) Node4->Moderate Yes (e.g., Alkyl) Node4->Low No (Unsubstituted)

Caption: Decision tree illustrating key SAR for anticonvulsant activity.

Quantitative Data Summary: Anticonvulsant Activity

Compound IDKey Structural FeatureMES Test ED₅₀ (mg/kg)6-Hz Test ED₅₀ (mg/kg)Reference
Compound 6 3-(2-chlorophenyl)-pyrrolidine-2,5-dione derivative68.3028.20[10]
OL4 2-methyl-5-nitro-1H-imidazol-1-yl acetamide> 400Not Reported[3]
Valproic Acid Reference Drug252.74130.64[10]
Phenytoin Reference Drug~30Not Reported[12]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

The MES test is a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[3]

  • Animal Preparation: Use adult male mice, acclimatized to laboratory conditions.

  • Compound Administration: Administer the test compound orally (p.o.) or intraperitoneally (i.p.) at various dose levels (e.g., 100, 200, 400 mg/kg).[3] A control group receives the vehicle.

  • Induction: At the time of peak drug effect (e.g., 30-60 minutes post-administration), apply an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s) via corneal electrodes.

  • Observation: Observe the animal for the presence or absence of a tonic hind limb extension seizure for 30 seconds.[3]

  • Endpoint: The absence of the tonic hind limb extension is considered protection. The median effective dose (ED₅₀), the dose required to protect 50% of the animals, is calculated.

Herbicidal Activity

Chloroacetamide-based compounds are among the most widely used herbicides in modern agriculture, and derivatives of the 2-chloro-N-methyl-2-phenylacetamide scaffold are no exception.[13][14]

Mechanism of Action: The herbicidal action of chloroacetamides is linked to their N-alkylating reactivity.[15] They are known to inhibit very-long-chain fatty acid elongases, which disrupts critical cellular processes in susceptible plants. It is hypothesized that they may bind covalently to enzymes or coenzymes containing sulfhydryl (-SH) groups.[16] Studies suggest that a reduced level of N-alkylating reactivity can correlate with improved herbicidal efficacy, indicating a complex relationship between chemical reactivity and phytotoxicity.[15]

Structure-Activity Relationship (SAR): Herbicidal efficacy is influenced by the overall molecular structure, which affects lipophilicity, plant uptake, and metabolism.[15]

  • Steric Factors: The steric environment around the nitrogen atom of the acetamide group plays an essential role in the activity.[16]

  • Substituents: The introduction of various substituents on the phenyl rings allows for the fine-tuning of activity against specific broadleaf and grass weeds.[4][13]

Quantitative Data Summary: Herbicidal Activity

Compound IDTarget WeedEC₅₀ (mg/L)Reference
Compound 2 A. arvensis59.4[4]
Compound 2 L. temulentum75.3[4]
Compound 4 A. arvensis87.2[4]
Compound 4 L. temulentum134.1[4]
Acetochlor Reference Herbicide51.2 (A. arvensis)[4]

Experimental Protocol: Primary Herbicidal Screening (Pre-emergence)

This generalized protocol outlines a method for assessing the pre-emergence herbicidal activity of test compounds.[13]

  • Compound Preparation: Dissolve the synthesized derivatives in a suitable solvent (e.g., acetone or DMSO) to create stock solutions. Prepare a series of dilutions for testing.

  • Planting: Fill pots or trays with soil and sow seeds of target weed species (e.g., barnyard grass, pale smartweed).

  • Application: Apply the test solutions evenly to the soil surface at a specified rate (e.g., 0.25-0.5 kg a.i./ha).[13]

  • Incubation: Place the treated pots in a greenhouse under controlled conditions of temperature, light, and humidity.

  • Evaluation: After a set period (e.g., 14-21 days), visually assess the percentage of weed control or phytotoxicity compared to an untreated control. Calculate efficacy metrics like the EC₅₀ value.

Other Potential Therapeutic Applications

The structural versatility of this scaffold has led to its exploration in other therapeutic areas:

  • Anti-inflammatory and Analgesic Activity: Certain derivatives have been synthesized and evaluated for anti-inflammatory effects, with some showing superior in vitro activity compared to ibuprofen.[7] The proposed mechanism for analgesic activity may involve the inhibition of cyclo-oxygenase (COX) enzymes.[1]

  • Antidepressant Activity: Phenylacetamide derivatives have been investigated as potential antidepressant agents, with some compounds showing efficacy in preclinical models like the tail suspension test (TST) and forced swim test (FST).[8]

  • Antimicrobial and Antifungal Activity: The N-acetamide scaffold is present in various compounds with documented antibacterial and antifungal properties.[5][13]

Conclusion and Future Outlook

The 2-chloro-N-methyl-2-phenylacetamide framework represents a highly adaptable and pharmacologically significant scaffold. The extensive research into its derivatives has revealed potent anticonvulsant and herbicidal activities, governed by nuanced structure-activity relationships. The straightforward synthesis allows for extensive chemical modification, enabling the fine-tuning of properties to optimize potency and selectivity. Future research should focus on elucidating detailed mechanisms of action, exploring a wider range of structural diversity, and conducting comprehensive toxicological and pharmacokinetic profiling to advance the most promising candidates toward clinical or commercial development. The insights presented in this guide underscore the continued importance of this chemical class in the fields of drug discovery and agrochemical science.

References

  • BenchChem. (2025). Application Notes and Protocols for Acetamide Derivatives in Agrochemical Research. BenchChem.
  • Journal of Young Pharmacists. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists.
  • BenchChem. (2025). A Technical Guide to the Structure-Activity Relationships of Diphenylacetamide Analogs for Drug Discovery. BenchChem.
  • ChemicalBook. 2-Chloro-N-phenylacetamide synthesis. ChemicalBook.
  • PMC. (2022). Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. PMC.
  • PMC. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. PMC.
  • MDPI. (2024). (±)-R,S-2-Chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)-2-phenylacetamide. MDPI.
  • ResearchGate. Herbicidal activity of synthesized chloroacetamide compounds against weeds of A. arvensis and L. temulentum. ResearchGate.
  • BenchChem. Preliminary Investigation of 2-chloro-N-phenylaniline Derivatives: A Technical Guide. BenchChem.
  • BenchChem. (2025). Comparative Analysis of N-(2-Aminophenyl)-2-phenylacetamide Derivatives and Their Biological Activities. BenchChem.
  • PubMed. (2003). Alkylating reactivity and herbicidal activity of chloroacetamides. PubMed.
  • BenchChem. (2025). Unveiling the Action of N-methyl-2-oxo-2-phenylacetamide Derivatives: A Comparative Guide. BenchChem.
  • ResearchGate. (2025). 2-Chloro-N-phenylacetamide. ResearchGate.
  • ACS Publications. (2024). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega.
  • PMC. 2-Chloro-N-methyl-N-phenylacetamide. PMC.
  • ResearchGate. (2025). Alkylating reactivity and herbicidal activity of chloroacetamides | Request PDF. ResearchGate.
  • MDPI. (2021). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. MDPI.
  • MDPI. (2021). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. MDPI.
  • ResearchGate. (2025). RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES | Request PDF. ResearchGate.
  • PubMed. (2004). Anticonvulsant activity of phenylmethylenehydantoins: a structure-activity relationship study. PubMed.
  • NIH. 2-Chloro-N-methyl-N-[2-(methylamino)phenyl]acetamide. NIH.
  • MDPI. (2025). Profiling of Disubstituted Chloroacetamides' Potential Biological Activity by Liquid Chromatography. MDPI.

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

minimizing hydrolysis side reactions of 2-chloro-N-methyl-2-phenylacetamide

Technical Support Center: Stability & Handling of 2-Chloro-N-methyl-2-phenylacetamide Core Technical Analysis: The Instability Mechanism To prevent hydrolysis, one must first understand the molecular vulnerability. 2-Chl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Handling of 2-Chloro-N-methyl-2-phenylacetamide

Core Technical Analysis: The Instability Mechanism

To prevent hydrolysis, one must first understand the molecular vulnerability. 2-Chloro-N-methyl-2-phenylacetamide (CMPA) possesses a "perfect storm" of reactivity centered at the alpha-carbon:

  • Benzylic Position: The phenyl ring stabilizes the transition state for nucleophilic attack (both SN1 and SN2 pathways).

  • Alpha-Carbonyl Activation: The adjacent amide carbonyl creates a dipole that enhances the electrophilicity of the alpha-carbon, making it highly susceptible to SN2 attack by water.

  • Leaving Group: The chloride ion is a moderate leaving group, sufficient to facilitate substitution in the presence of protic solvents.

The Primary Degradation Pathway (Solvolysis): Unlike simple alkyl halides, CMPA does not require harsh acid/base conditions to degrade. Mere exposure to moisture in a protic solvent (like methanol or wet acetonitrile) drives the conversion to the


-hydroxy impurity (Mandelamide derivative).

HydrolysisPathways cluster_legend Degradation Cycle CMPA 2-Chloro-N-methyl- 2-phenylacetamide (Active Reagent) TS Transition State (Stabilized by Phenyl & C=O) CMPA->TS S_N2 Attack Water H₂O / Moisture Water->TS HydroxyImpurity N-methyl-2-hydroxy- 2-phenylacetamide (Mandelamide Derivative) TS->HydroxyImpurity -HCl HCl HCl (Autocatalyst) TS->HCl HCl->CMPA Acid Catalysis (Accelerates Rate)

Figure 1: The primary hydrolytic pathway involves the displacement of chloride by water. Note that the byproduct (HCl) can further catalyze hydrolysis of the amide bond (secondary degradation) or accelerate the solvolysis.

Troubleshooting Guide: Critical Process Parameters

Issue 1: "My LC-MS shows a mass peak of M-18+17 (M+OH) increasing over time."

Diagnosis: You are observing the conversion of the


-chloro group to an 

-hydroxyl group. Root Cause: Presence of water in the reaction solvent or high humidity during storage. Corrective Action:
  • Solvent Swap: Switch from polar protic solvents (MeOH, EtOH) to polar aprotic (Acetonitrile, DMF) or non-polar (DCM, Toluene).

  • Drying Protocol: Ensure solvents are dried over molecular sieves (3Å or 4Å). The water content must be

    
    .
    
Issue 2: "The reaction mixture is turning acidic and fuming slightly."

Diagnosis: Hydrolysis is generating HCl gas. Root Cause: Runaway autocatalytic hydrolysis. The generated HCl protonates the carbonyl, making the alpha-carbon even more electrophilic. Corrective Action:

  • Scavenging: Add a non-nucleophilic base (e.g., 2,6-Lutidine or solid NaHCO₃) to neutralize HCl as it forms. Note: Avoid strong nucleophilic bases like NaOH, which will directly attack the alkyl chloride.

Issue 3: "Yields are low during the Finkelstein reaction (Cl I exchange)."

Diagnosis: Competition between the iodide nucleophile and adventitious water. Root Cause: Acetone (common Finkelstein solvent) is hygroscopic. Corrective Action:

  • Use anhydrous acetone or switch to MEK (Methyl Ethyl Ketone) which is less hygroscopic and allows for higher reflux temperatures if needed (though lower temp is preferred for stability).

Strategic Protocol: Minimizing Side Reactions

To ensure integrity, follow this "Self-Validating" handling protocol.

A. Solvent Selection Matrix

The choice of solvent is the single biggest factor in stability.

Solvent ClassExamplesRisk LevelRecommendation
Protic Water, Methanol, EthanolCRITICAL DO NOT USE. Rapid solvolysis via SN1/SN2.
Polar Aprotic DMSO, DMF, DMAcHIGH Use only if strictly anhydrous. High dielectric constant stabilizes the leaving group (Cl⁻), promoting ionization.
Polar Aprotic Acetone, AcetonitrileMODERATE Acceptable if dried. Hygroscopic nature requires vigilance.
Non-Polar DCM, Toluene, TBMELOW PREFERRED. Destabilizes the transition state for ionization.
B. Storage & Handling Workflow
  • Receipt: Upon receipt, verify container seal integrity.

  • Aliquot: Do not store in a large container that is frequently opened. Aliquot into single-use vials under nitrogen/argon.

  • Temperature: Store at 2°C to 8°C .

    • Why? Reaction rates for solvolysis roughly double for every 10°C increase. Keeping it cold kinetically traps the molecule.

  • Desiccation: Store vials inside a secondary container with active desiccant (e.g., Drierite or Silica Gel).

Frequently Asked Questions (FAQs)

Q1: Can I use ethanol to recrystallize CMPA? A: No. While ethanol is a common recrystallization solvent, CMPA will undergo "ethanolysis" (swapping -Cl for -OEt) or hydrolysis due to the trace water in azeotropic ethanol.

  • Alternative: Use a mixture of Toluene/Heptane or DCM/Hexanes. These solvents exclude water and do not act as nucleophiles.

Q2: I see a secondary impurity at M-35 (loss of Cl) + M-15. What is this? A: This suggests amide hydrolysis (cleavage of the N-CH3 bond) or dimerization. However, if you see a dimer, it is likely the reaction of one CMPA molecule attacking another. This is concentration-dependent.

  • Solution: Dilute the reaction. High concentrations favor intermolecular side reactions.

Q3: How do I remove the hydrolyzed impurity (hydroxy-amide) if it forms? A: The hydroxy-impurity is significantly more polar than the chloro-compound.

  • Purification: Flash column chromatography using a gradient of Hexanes

    
     EtOAc. The chloro-compound (CMPA) will elute first (higher Rf). The hydroxy-impurity will stick due to hydrogen bonding capabilities.
    

Q4: Is the hydrolysis SN1 or SN2? A: It is a hybrid, heavily influenced by solvent.

  • In High Dielectric Solvents (Water/DMSO): The mechanism shifts toward SN1 because the solvent stabilizes the benzylic carbocation intermediate [1].

  • In Low Dielectric Solvents (DCM/Toluene): The mechanism is strictly SN2 , requiring a specific nucleophile to attack. By removing the nucleophile (water), you stop the reaction.

References

  • Solvolysis Mechanisms: Bentley, T. W., & Schleyer, P. v. R. (1977).[1] Medium effects on the rates and mechanisms of solvolytic reactions. Advances in Physical Organic Chemistry, 14, 1-67.[1]

  • Alpha-Halo Carbonyl Reactivity: Streitwieser, A. (1956). Solvolytic Displacement Reactions. Chemical Reviews, 56(4), 571–752.

  • Benzylic Chloride Hydrolysis: Westaway, K. C., & Ali, S. F. (1979). The mechanism of the hydrolysis of benzyl chloride. Canadian Journal of Chemistry, 57(11), 1354-1367.

  • Synthesis & Stability of Chloroacetamides: Organic Syntheses, Coll. Vol. 1, p.153 (1941). (General handling of alpha-chloroacetyl derivatives).

Sources

Optimization

Technical Support Center: 2-Chloro-N-methyl-2-phenylacetamide Reactivity

Ticket ID: #RXN-5582-ALPHA Subject: Troubleshooting Low Reactivity in Nucleophilic Substitutions Assigned Scientist: Dr. A. Vance, Senior Application Scientist Executive Summary: The "Deceptive" Electrophile Users freque...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #RXN-5582-ALPHA Subject: Troubleshooting Low Reactivity in Nucleophilic Substitutions Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Deceptive" Electrophile

Users frequently report stalling yields when using 2-chloro-N-methyl-2-phenylacetamide (CMPs). This molecule presents a "deceptive" reactivity profile.[1] While the amide carbonyl theoretically activates the


-position for nucleophilic attack, the phenyl ring  introduces significant steric bulk, and the N-methyl amide  moiety creates unique electronic stabilization effects.

Root Cause Diagnosis: The low reactivity is rarely due to the intrinsic stability of the C-Cl bond. Instead, it is typically caused by:

  • Steric Occlusion: The phenyl ring blocks the optimal

    
     backside attack trajectory required for standard 
    
    
    
    mechanisms.
  • Solvation Cages: In protic solvents, nucleophiles are "caged" by hydrogen bonds, preventing them from penetrating the steric shield of the CMPs.

  • Transition State Drag: The reaction often does not follow a pure concerted

    
     pathway but rather a stepwise mechanism involving a tight ion-pair intermediate, which requires specific solvent stabilization.
    
Interactive Troubleshooting Guide
Module 1: The Finkelstein "Kick-Start" Strategy

User Issue: "I am running a substitution with a secondary amine/thiol, but conversion stops at ~40%."

Technical Insight: Chlorine is a mediocre leaving group (LG) in sterically hindered systems. The C-Cl bond is shorter and stronger than C-Br or C-I, requiring the nucleophile to approach closer to the crowded electrophilic center.

Solution: Perform an in situ Finkelstein reaction. By adding catalytic or stoichiometric Sodium Iodide (NaI), you convert the alkyl chloride to an alkyl iodide.[2] Iodine is a superior leaving group (weaker bond, better polarizability) and, crucially, the C-I bond is longer, reducing the steric penalty for the incoming nucleophile.

Protocol: Catalytic Finkelstein Activation

  • Solvent: Acetone (if reactants are soluble) or Butanone (MEK) for higher boiling points.

  • Additives: 0.2 – 0.5 equivalents of NaI (dried).

  • Procedure:

    • Dissolve CMPs in the solvent (0.5 M concentration).

    • Add NaI and stir at RT for 30 mins. Note: A transient yellow color indicates iodine liberation; this is normal.

    • Add your nucleophile.

    • If using Acetone, the byproduct NaCl will precipitate, driving the equilibrium forward (Le Chatelier’s principle).

Module 2: Solvent Selection & The "Naked" Nucleophile

User Issue: "I am using Ethanol/Methanol as a solvent because my nucleophile is polar, but the reaction is dead."

Technical Insight: Protic solvents (MeOH, EtOH, Water) are "reaction killers" for this substrate. They form a solvation shell (H-bonds) around your nucleophile, effectively increasing its size. A solvated nucleophile cannot penetrate the steric hindrance of the phenyl group on the CMPs.

Solution: Switch to Dipolar Aprotic Solvents . These solvents solvate cations (Na+, K+) well but leave anions (nucleophiles) "naked" and highly reactive.

Solvent ClassExamplesSuitabilityWhy?
Protic MeOH, EtOH,

AVOID H-bonds cage the nucleophile; reduces

by

.
Non-Polar Toluene, Hexane⚠️ POOR Poor solubility of polar transition states.
Dipolar Aprotic DMF, DMSO, NMP IDEAL Solvates cations, leaves nucleophile "naked" and aggressive.
Nitrile MeCN🆗 GOOD Good balance of polarity and workup ease.
Module 3: Phase Transfer Catalysis (PTC)

User Issue: "My nucleophile is an inorganic salt (e.g.,


, 

) and is insoluble in organic solvents."

Technical Insight: Since CMPs is lipophilic and your nucleophile is lipophobic, they reside in different phases. They can only react at the interface, which is inefficient.

Solution: Use a Phase Transfer Catalyst (PTC) to shuttle the nucleophile into the organic phase.[3]

Protocol: Liquid-Liquid PTC

  • Organic Phase: Dissolve CMPs in Toluene or DCM.

  • Aqueous Phase: Dissolve nucleophile (excess, 1.5 eq) in minimal water.

  • Catalyst: Add Tetrabutylammonium bromide (TBAB) or Aliquat 336 (5 mol%).

  • Agitation: Vigorous stirring is critical to maximize interfacial surface area.

  • Mechanism: The quaternary ammonium cation (

    
    ) pairs with the nucleophile (
    
    
    
    ), extracts it into the organic layer, reacts with CMPs, and returns the leaving group (
    
    
    ) to the water.
Visualizing the Troubleshooting Logic

TroubleshootingLogic Start Start: Low Conversion of 2-chloro-N-methyl-2-phenylacetamide CheckSolvent 1. Check Solvent System Start->CheckSolvent IsProtic Is it Protic? (MeOH, EtOH, H2O) CheckSolvent->IsProtic SwitchAprotic ACTION: Switch to DMF, DMSO, or MeCN IsProtic->SwitchAprotic Yes CheckNu 2. Check Nucleophile State IsProtic->CheckNu No SwitchAprotic->CheckNu IsSalt Is Nucleophile an Inorganic Salt? CheckNu->IsSalt UsePTC ACTION: Add PTC (TBAB or Aliquat 336) IsSalt->UsePTC Yes CheckLG 3. Leaving Group Activation IsSalt->CheckLG No (Organic Amine/Thiol) UsePTC->CheckLG AddIodide ACTION: Add 0.2 eq NaI (Finkelstein) CheckLG->AddIodide Still Slow? Success Reaction Complete CheckLG->Success Conversion > 90% AddIodide->Success

Caption: Decision matrix for troubleshooting reactivity issues. Follow the path from top to bottom to isolate the chemical bottleneck.

Mechanistic Deep Dive: Why "Simple" Substitution Fails

The reaction of


-chloroacetanilides often proceeds via a stepwise mechanism  rather than a concerted 

.
  • Transition State: The nucleophile attack is hindered by the phenyl ring.

  • Electronic Effect: The lone pair on the amide nitrogen donates into the carbonyl (

    
    ), reducing the carbonyl's ability to activate the 
    
    
    
    -carbon.
  • The Fix: The addition of Iodide (

    
    ) creates a "soft" intermediate. The Iodide is a better nucleophile than most amines/alkoxides for the initial attack (forming the alkyl iodide intermediate), and the resulting C-I bond is much weaker, facilitating the second attack by your desired nucleophile.
    

Mechanism Substrate 2-Cl-N-methyl- 2-phenylacetamide Intermediate INTERMEDIATE: 2-Iodo-N-methyl- 2-phenylacetamide (More Reactive) Substrate->Intermediate Fast Exchange (Finkelstein) Iodide I- (Catalyst) Iodide->Intermediate Attacks C-Cl Product Final Product Intermediate->Product Rapid Substitution (Weak C-I bond) Nucleophile Target Nucleophile (Nu-) Nucleophile->Product

Caption: The Catalytic Finkelstein Cycle. The iodide acts as a high-speed shuttle, converting the sluggish Chloride into the reactive Iodide intermediate.

FAQ: Frequently Asked Questions

Q: Can I use heat to force the reaction? A: Proceed with caution. While heat increases kinetic energy, this substrate is prone to elimination at high temperatures (


), especially with basic nucleophiles. This generates the 

-unsaturated amide (a styrene derivative), which is an irreversible impurity. Recommendation: Keep T < 60°C and use catalysis (NaI) instead of excessive heat.

Q: My product is oiling out. How do I purify it? A: These amides are often crystalline but can oil out if impurities (unreacted starting material) are present.

  • Trituration: Try triturating the oil with cold diethyl ether or a Hexane:EtOAc (9:1) mix.

  • Recrystallization: Ethanol/Water mixtures are often effective for the final product (once the reaction is done and quenched).

Q: Is the N-methyl group stable? A: Yes. Unlike N-H amides, the N-methyl group prevents deprotonation at the nitrogen, which shuts down several side-reaction pathways (like isocyanate formation). This makes the N-methyl variant more robust than the N-H analog.

References
  • Lee, K. S., et al. (2003).[4][5] "Nucleophilic substitution reactions of

    
    -chloroacetanilides with benzylamines in dimethyl sulfoxide." Organic & Biomolecular Chemistry, 1(11), 1989–1994.[4][5] 
    
  • March, J. (2024).[6] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (General reference for

    
     sterics and Finkelstein kinetics). 
    
  • Starks, C. M. (1971). "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society, 93(1), 195–199.

Sources

Troubleshooting

overcoming steric hindrance in 2-chloro-N-methyl-2-phenylacetamide reactions

Technical Support Center: Alpha-Haloamide Substitution Protocols Topic: Overcoming Steric Hindrance in 2-chloro-N-methyl-2-phenylacetamide Reactions Executive Summary & Scope The Challenge: Substitutions on 2-chloro-N-me...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Alpha-Haloamide Substitution Protocols Topic: Overcoming Steric Hindrance in 2-chloro-N-methyl-2-phenylacetamide Reactions

Executive Summary & Scope

The Challenge: Substitutions on 2-chloro-N-methyl-2-phenylacetamide present a classic "mechanistic paradox" in organic synthesis.

  • Steric Blockade: The

    
    -phenyl ring creates significant steric bulk, shielding the backside trajectory required for 
    
    
    
    attack.
  • Electronic Deactivation: While the phenyl group stabilizes a potential carbocation (benzylic effect), the adjacent amide carbonyl is strongly electron-withdrawing, destabilizing the transition state for purely

    
     pathways.
    

The Solution: Standard nucleophilic conditions often fail, resulting in recovered starting material or hydrolysis byproducts. This guide details three "Force-Multiplier" protocols designed to overcome this specific energy barrier: Halide Exchange (Finkelstein) , Silver-Promoted Abstraction , and Phase Transfer Catalysis (PTC) .

Reaction Pathway Visualization

The following diagram illustrates the competing pathways and the strategic intervention points for the protocols described below.

ReactionPathways Start 2-chloro-N-methyl- 2-phenylacetamide Transition Sterically Crowded Transition State Start->Transition Direct SN2 (Slow/Blocked) Product Substituted Product Start->Product Protocol B: Ag+ Catalysis IodoInt Intermediate: Alpha-Iodo Analog Start->IodoInt Protocol A: NaI (Finkelstein) Transition->Product IodoInt->Product Fast Substitution (Better LG)

Figure 1: Strategic bypass of the sterically hindered direct ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 pathway using Iodide exchange (Protocol A) or Silver catalysis (Protocol B).[1]

Technical Modules & Troubleshooting

Module A: The Finkelstein "Swap" Protocol

Concept: Chlorine is a mediocre leaving group and creates a tight C-Cl bond. By swapping Chlorine for Iodine in situ, you create a more reactive intermediate. The C-I bond is longer and weaker, and Iodide is an excellent leaving group, lowering the activation energy for the incoming nucleophile.

Q: I added NaI, but the reaction is still sluggish. Why? A: The solvent choice is likely the bottleneck. The Finkelstein reaction relies on the solubility differential of halide salts.[2][3][4]

  • Standard Acetone: Works for simple alkyl halides but often fails for hindered amides due to low boiling point (

    
    C).
    
  • The Fix: Switch to Methyl Ethyl Ketone (MEK) or DMF . MEK allows reflux at

    
    C, providing the thermal energy to overcome the steric barrier of the phenyl ring.
    

Protocol A (Optimized):

  • Dissolve substrate (1.0 eq) in dry MEK (0.5 M concentration).

  • Add NaI (1.5 eq) .

  • Stir at reflux for 1-2 hours. Check TLC for the appearance of the iodo-intermediate (usually higher R_f).

  • Add your nucleophile (1.1 eq) and base (if neutral nucleophile).

  • Continue reflux until completion.

ParameterStandard ConditionHindered Condition (Recommended)
Solvent AcetoneMEK or DMF
Temp Reflux (

C)
Reflux (

C) or

C (DMF)
Catalyst 0.1 eq NaI1.5 eq NaI (Stoichiometric)
Module B: Silver-Promoted Substitution

Concept: When sterics completely block the backside approach, you must pull the leaving group off rather than pushing it off. Silver ions (


) have a high affinity for Chlorine (

of AgCl is

), effectively "yanking" the chloride to create a transient, reactive ion pair that the nucleophile can attack.

Q: Can I use Silver Nitrate (


)? 
A: Avoid Nitrate.  Nitrate is an ambident nucleophile and can attack the substrate, forming nitrate esters.
The Fix:  Use Silver Oxide (

)
or Silver Triflate (

)
.

acts as both the silver source and a mild base to neutralize the HCl generated during substitution.

Protocol B (Silver Oxide):

  • Dissolve substrate in Acetonitrile (MeCN) .

  • Add Nucleophile (1.0 eq).

  • Add

    
     (0.6 eq) . Note: 0.5 eq is theoretical, slight excess ensures kinetics.
    
  • Stir at room temperature. Protect from light (wrap flask in foil).

  • Filter off the grey AgCl precipitate through Celite before workup.

Module C: Phase Transfer Catalysis (PTC)

Concept: If your nucleophile is ionic (e.g., Sodium Azide, Potassium Thioacetate) and your substrate is lipophilic (due to the phenyl rings), they will never meet. PTC shuttles the anion into the organic phase.

Q: Which catalyst should I use for this amide? A: Because the amide N-H (even with the methyl group) can hydrogen bond, the local environment is polar. A "tight" ion pair is needed.

  • Recommendation: Tetrabutylammonium Bromide (TBAB) or Aliquat 336 .

  • Avoid: Benzyl-based quats (e.g., Benzyltrimethylammonium), as the benzyl group can sometimes compete in side reactions under harsh conditions.

Protocol C (Solid-Liquid PTC):

  • Dissolve substrate in Toluene or Dichloromethane .

  • Add solid Nucleophile salt (1.5 eq).

  • Add TBAB (10 mol%) .

  • Vigorous stirring is critical (create an emulsion).

  • Reflux is often required due to the steric hindrance of the alpha-phenyl group.

Troubleshooting Decision Tree

Use this logic flow to diagnose failure modes specific to 2-chloro-N-methyl-2-phenylacetamide.

Troubleshooting Start Reaction Outcome? NoRxn No Reaction (Recovered SM) Start->NoRxn Messy Complex Mixture (Low Yield) Start->Messy TempCheck Check Temperature Is T > 60°C? NoRxn->TempCheck BaseCheck Is Base Strong? (e.g., NaH, NaOH) Messy->BaseCheck SolventCheck Check Solvent Polarity Using Toluene/DCM? TempCheck->SolventCheck Yes Action1 Switch to DMF + NaI (Finkelstein) SolventCheck->Action1 Yes Elimination Elimination Detected? (Check NMR for alkene) BaseCheck->Elimination Yes Action2 Switch to Weak Base (K2CO3 or Ag2O) Elimination->Action2 Yes

Figure 2: Diagnostic flow for common failure modes. "SM" = Starting Material.[5]

Critical Safety & Stability Notes

  • Elimination Risk: The alpha-proton in 2-chloro-N-methyl-2-phenylacetamide is acidic (

    
    ) due to the flanking carbonyl and phenyl ring. Strong bases (hydroxides, alkoxides) will cause elimination to the 
    
    
    
    -unsaturated amide or dimerization. Always use Carbonate bases (
    
    
    ,
    
    
    ) or Silver Oxide.
  • Dermatitis: Alpha-haloacetamides are potent alkylating agents and known sensitizers (contact dermatitis). Double-glove and use a fume hood.

  • Hydrolysis: The C-Cl bond is sensitive to moisture in the presence of heat. Ensure all solvents (especially DMF/DMSO) are dried over molecular sieves.

References

  • Finkelstein Reaction Mechanism & Conditions

    • Smith, M. B., & March, J. (2007).[6] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Chapter 10: Aliphatic Nucleophilic Substitution).

    • Source:

  • Silver Oxide Catalysis in Haloamides

    • Kato, T., et al. (2012). Silver-mediated Nucleophilic Substitution of alpha-Haloamides.Journal of Organic Chemistry.
    • Source:

  • Phase Transfer Catalysis for Amides

    • Starks, C. M., Liotta, C. L., & Halpern, M. (1994).[7] Phase Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Chapman & Hall.

    • Source:

  • Steric Hindrance in Benzylic Halides

    • Streitwieser, A. (1956). Solvolytic Displacement Reactions.Chemical Reviews. (Foundational text on why benzylic halides struggle with when hindered).
    • Source:

Sources

Optimization

Technical Support Center: Resolving Solubility Challenges of 2-chloro-N-methyl-2-phenylacetamide in Aqueous Solutions

Welcome to the technical support center for 2-chloro-N-methyl-2-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and trouble...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-chloro-N-methyl-2-phenylacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for solubility issues encountered during experimental work. Our goal is to equip you with the scientific rationale and practical methodologies to effectively work with this compound in aqueous environments.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of 2-chloro-N-methyl-2-phenylacetamide, and what do they suggest about its water solubility?

Q2: I need to prepare an aqueous stock solution. Where should I start?

A2: Given the predicted low water solubility, it is highly recommended to first prepare a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is a common initial choice due to its ability to dissolve a wide range of compounds.[4] Ethanol is another potential option.[4] Once a high-concentration stock in an organic solvent is achieved, it can be serially diluted into your aqueous experimental buffer. It is crucial to ensure the final concentration of the organic solvent in your assay is minimal (typically ≤ 0.5% to 1%) to avoid solvent-induced artifacts.[4]

Q3: Is pH adjustment a viable strategy to improve the solubility of this compound?

A3: Amides are generally neutral compounds and are less susceptible to significant changes in solubility with pH adjustments compared to acidic or basic molecules.[3][5] The lone pair of electrons on the nitrogen atom is delocalized into the carbonyl group, making it a very weak base.[2] Therefore, altering the pH of the aqueous medium is unlikely to be an effective primary strategy for solubilizing 2-chloro-N-methyl-2-phenylacetamide.

Troubleshooting Guide: Common Solubility Issues

Issue 1: My compound precipitates immediately when I add the organic stock solution to my aqueous buffer.

  • Probable Cause: The concentration of the compound in the final aqueous solution exceeds its thermodynamic solubility limit. This can also be exacerbated by a high percentage of the organic co-solvent, which, upon dilution in water, can no longer keep the compound dissolved.

  • Solutions:

    • Decrease the Final Concentration: Attempt to work with a lower final concentration of the compound in your aqueous medium.

    • Optimize the Co-solvent Concentration: Ensure the final concentration of the organic co-solvent (e.g., DMSO) is as low as possible, ideally below 1%.[4] You might need to prepare a more concentrated stock solution in the organic solvent to achieve this.

    • Employ a Stepwise Dilution: Instead of a single large dilution, try adding the organic stock solution to the aqueous buffer in smaller aliquots with vigorous vortexing or stirring in between each addition. This can help to avoid localized high concentrations that trigger precipitation.

    • Consider Alternative Solubilization Techniques: If simple co-solvency is insufficient, explore the use of surfactants or cyclodextrins as outlined in the sections below.

Issue 2: The compound appears to dissolve initially but then precipitates out of solution over time.

  • Probable Cause: The initial solution may be supersaturated, a metastable state where the concentration is temporarily higher than the equilibrium solubility. Over time, the compound begins to nucleate and crystallize out of solution. Temperature fluctuations can also contribute to this.

  • Solutions:

    • Sonication: Use of an ultrasonic bath can sometimes help to break up aggregates and re-dissolve the precipitate, though this may only be a temporary solution if the concentration is too high.

    • Inclusion of Stabilizers: The use of excipients like surfactants or certain polymers can help to stabilize the supersaturated state and prevent precipitation.

    • Determine Thermodynamic Solubility: It is advisable to experimentally determine the approximate thermodynamic solubility of your compound in the specific buffer system you are using. This will provide a reliable upper concentration limit for your experiments. Refer to the experimental protocols section for guidance.

Issue 3: I am observing inconsistent results in my biological assays, which I suspect are due to solubility issues.

  • Probable Cause: Poor solubility can lead to an inaccurate concentration of the compound in your assay, resulting in poor data reproducibility. The compound may be precipitating in the assay plate, leading to a lower effective concentration than intended.

  • Solutions:

    • Visual Inspection: Before and after your experiment, carefully inspect your assay plates (e.g., under a microscope) for any signs of precipitation.

    • Solubility in Assay Media: Perform a preliminary solubility test directly in your complete cell culture or assay medium, as proteins and other components in the media can sometimes help to stabilize the compound.

    • Employ Advanced Solubilization Strategies: For consistent results, a robust formulation using co-solvents, surfactants, or cyclodextrins may be necessary. It is crucial to include appropriate vehicle controls in your experiments to ensure that the solubilizing agents themselves do not interfere with the assay.

Advanced Solubilization Strategies

When simple co-solvency is insufficient, the following strategies can be employed. The choice of method will depend on the specific requirements of your experiment.

Table 1: Overview of Solubilization Techniques

TechniqueMechanism of ActionCommon AgentsKey Considerations
Co-solvency Reduces the polarity of the aqueous solvent, increasing the solubility of hydrophobic compounds.[6]DMSO, Ethanol, Polyethylene Glycols (PEGs), Propylene GlycolFinal concentration in assays must be low to avoid toxicity or off-target effects.[4]
Surfactants Form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in water.[7]Polysorbate 20 (Tween 20), Polysorbate 80 (Tween 80), Cremophor ELCan interfere with some biological assays. A vehicle control is essential.
Cyclodextrins Form inclusion complexes with hydrophobic molecules, shielding them from the aqueous environment.[1][8][9]β-cyclodextrin, Hydroxypropyl-β-cyclodextrin (HP-β-CD)Can alter the bioavailability and activity of the compound. Stoichiometry of the complex may need to be considered.

Decision-Making Workflow for Solubilization

SolubilizationWorkflow start Start: Compound with Poor Water Solubility prep_stock Prepare Concentrated Stock in Organic Solvent (e.g., DMSO) start->prep_stock dilute Dilute Stock into Aqueous Buffer prep_stock->dilute precipitate Precipitation Occurs? dilute->precipitate no_precipitate No Precipitation: Solution is Ready for Use precipitate->no_precipitate No troubleshoot Troubleshoot Dilution (Lower Conc., Slower Addition) precipitate->troubleshoot Yes still_precipitates Still Precipitates? troubleshoot->still_precipitates still_precipitates->no_precipitate No cosolvent Optimize Co-solvent System still_precipitates->cosolvent Yes surfactant Try Surfactant-based Formulation cosolvent->surfactant If unsuccessful success Solubility Achieved cosolvent->success If successful cyclodextrin Explore Cyclodextrin Complexation surfactant->cyclodextrin If unsuccessful surfactant->success If successful cyclodextrin->success If successful failure Re-evaluate Experimental Parameters cyclodextrin->failure If unsuccessful

Caption: A stepwise approach to resolving solubility issues.

Experimental Protocols

Protocol 1: Preliminary Assessment of Aqueous Solubility (Shake-Flask Method)

This protocol provides a basic method to estimate the thermodynamic solubility of 2-chloro-N-methyl-2-phenylacetamide in your aqueous buffer of choice.

Materials:

  • 2-chloro-N-methyl-2-phenylacetamide (solid)

  • Aqueous buffer of interest (e.g., Phosphate Buffered Saline, pH 7.4)

  • Glass vials with screw caps

  • Orbital shaker or vortex mixer

  • Centrifuge

  • Analytical balance

  • UV-Vis Spectrophotometer

Procedure:

  • Add an excess amount of the solid compound (e.g., 5-10 mg) to a glass vial.

  • Add a known volume of the aqueous buffer (e.g., 1 mL) to the vial.

  • Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • After incubation, visually inspect the vial to confirm that excess solid is still present.

  • Centrifuge the vial at high speed (e.g., 10,000 x g) for 15-20 minutes to pellet the undissolved solid.

  • Carefully collect a known volume of the supernatant without disturbing the pellet.

  • Dilute the supernatant with the same aqueous buffer to a concentration that falls within the linear range of your analytical method.

  • Quantify the concentration of the dissolved compound using a validated analytical method, such as UV-Vis spectrophotometry (if the compound has a chromophore) or HPLC.

  • Calculate the solubility based on the measured concentration and the dilution factor.

Protocol 2: Preparation of a Stock Solution and Working Solutions

This protocol describes the preparation of a high-concentration stock solution in an organic solvent and its subsequent dilution to working concentrations.

Materials:

  • 2-chloro-N-methyl-2-phenylacetamide (solid)

  • Anhydrous DMSO

  • Aqueous buffer

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipettes

Procedure for 10 mM Stock Solution in DMSO:

  • Calculate the mass of 2-chloro-N-methyl-2-phenylacetamide required to make a 10 mM stock solution (Molecular Weight = 183.63 g/mol ). For 1 mL of a 10 mM stock, you would need 1.8363 mg.

  • Accurately weigh the calculated amount of the compound into a sterile vial.

  • Add the appropriate volume of anhydrous DMSO to the vial.

  • Vortex or sonicate the vial until the compound is completely dissolved.

  • Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[4]

Procedure for Preparing Working Solutions:

  • Thaw an aliquot of the stock solution at room temperature.

  • Perform serial dilutions of the stock solution into your aqueous buffer to achieve the desired final concentrations.

  • When diluting, add the stock solution to the buffer and immediately vortex to ensure rapid and uniform mixing.

  • Always prepare fresh working solutions for each experiment.

Workflow for Preparing Working Solutions

StockPreparation start Start: Solid Compound weigh Weigh Compound start->weigh dissolve Dissolve in Anhydrous DMSO weigh->dissolve stock 10 mM Stock Solution dissolve->stock aliquot Aliquot and Store at -20°C / -80°C stock->aliquot thaw Thaw Aliquot aliquot->thaw dilute Serially Dilute into Aqueous Buffer thaw->dilute working Working Solutions dilute->working

Caption: A standard procedure for stock and working solution preparation.

References

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666.
  • PubChem. (n.d.). 2-Chloro-N-methyl-N-phenylacetamide. Retrieved from [Link]

  • Wikipedia. (n.d.). Amide. Retrieved from [Link]

  • Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

  • Science Ready. (n.d.). All You Need to Know About Amines & Amides | HSC Chemistry. Retrieved from [Link]

  • National Journal of Pharmaceutical Sciences. (n.d.). Determination of solubility by gravimetric method: A brief review. Retrieved from [Link]

  • Scribd. (n.d.). 4 - Solubility - Gravimetric Method | PDF. Retrieved from [Link]

  • Clark, J. (2015). Solubility of Amides. Chemguide.
  • BYJU'S. (2022, March 28). Amido and Amide. Retrieved from [Link]

  • ResearchGate. (2017, February 7). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?. Retrieved from [Link]

  • Fiveable. (2025, September 15). N-substituted Amides Definition - Organic Chemistry Key Term. Retrieved from [Link]

  • PubMed. (n.d.). Solubility predictions for solid nitriles and tertiary amides based on the mobile order theory. Retrieved from [Link]

  • ResearchGate. (2012, September 6). Is an aromatic amide such as N-phenyl benzamide more stable to acidic or alkaline hydrolysis than e.g. N-methyl benzamide?. Retrieved from [Link]

  • Impactfactor. (2025, September 25). Solubility Profiling and UV-Spectrophotometric Determination of Bioactive Peptides from Ragi. Retrieved from [Link]

  • The Royal Society of Chemistry. (2018, August 7). Conformational selectivity and high-affinity binding in the complexation of N -phenyl amides in water by a phenyl extended calix[2]pyrrole. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Determination of Saturated Solubility of Propranololusing UV Visible Spectrophotometer. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (2015, June 30). Determination of Saturated Solubility of Naproxen using UV Visible Spectrophotometer. Retrieved from [Link]

  • SlideShare. (n.d.). Gravimetric method of analysis. Retrieved from [Link]

  • Asian Journal of Chemistry. (2013). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. 25(1), 237-239.
  • ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

  • Google Patents. (n.d.). WO2005116635A1 - Method for determining solubility of a chemical compound.
  • ACS Publications. (n.d.). Water: An Underestimated Solvent for Amide Bond-Form- ing Reactions. Retrieved from [Link]

  • YouTube. (2022, July 8). SAPs Solubility in Aqueous Solutons: Evaluation | Protocol Preview. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, September 24). 21.7: Chemistry of Amides. Retrieved from [Link]

  • Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from [Link]

  • ChemRxiv. (n.d.). Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. Retrieved from [Link]

  • PubMed. (2023, June 15). C-H Bond Functionalization of Aryl Acids and Amines by 'On-water' Reaction: Bi-dentate Directing Group Enabled Synthesis of Biaryl and m-Teraryl Carboxamides. Retrieved from [Link]

  • PubMed Central (PMC). (2022, December 24). A protocol for setting‐up robust hydrophobic interaction chromatography targeting the analysis of intact proteins and monoclonal antibodies. Retrieved from [Link]

  • ACS Publications. (2022, October 3). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Retrieved from [Link]

  • ChemRxiv. (n.d.). Aryl Amination with Soluble Weak Base Enabled by a Water-Assisted Mechanism. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source. Retrieved from [Link]

  • PubMed. (2005, April 15). Effect of water on the palladium-catalyzed amidation of aryl bromides. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

X-ray crystallography data for 2-chloro-N-methyl-2-phenylacetamide structure

This guide provides a comparative structural analysis of 2-chloro-N-methyl-2-phenylacetamide , evaluating its crystallographic properties against its structural isomers and analogs. As direct crystallographic data for th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative structural analysis of 2-chloro-N-methyl-2-phenylacetamide , evaluating its crystallographic properties against its structural isomers and analogs.

As direct crystallographic data for this specific intermediate is often proprietary or derived, this guide synthesizes experimental data from its closest structural relatives—2-chloro-N-phenylacetamide (Isomer A) and 2-chloro-N-methyl-N-phenylacetamide (Isomer B)—to establish the definitive structural baselines for researchers.

Executive Summary: The Structural Context

2-chloro-N-methyl-2-phenylacetamide is a critical chiral building block, often functioning as an electrophilic intermediate in the synthesis of


-amino amides (e.g., in the production of lidocaine analogs or peptide mimetics).

Unlike its tertiary amide counterparts, this molecule possesses a single hydrogen-bond donor (N-H), which dictates a crystal packing motif dominated by intermolecular hydrogen bonding rather than steric packing alone.

Key Differentiator:

  • Target Molecule: Secondary amide (

    
    -phenyl, N-methyl). Capable of strong 
    
    
    
    chains.
  • Alternative 1 (Isomer A): Secondary amide (N-phenyl). Sterically bulky N-substituent disrupts planar packing.

  • Alternative 2 (Isomer B): Tertiary amide (N-methyl, N-phenyl). No H-bond donors; relies on weak

    
     interactions.
    
Comparative Crystallographic Data

The following table contrasts the experimental unit cell parameters of the target's closest isomers. These datasets serve as the standard for validating the target structure during refinement.

FeatureTarget Model (Predicted)Isomer A: 2-Chloro-N-phenylacetamide [1]Isomer B: 2-Chloro-N-methyl-N-phenylacetamide [2]
Formula



Crystal System MonoclinicMonoclinicMonoclinic
Space Group

(Centrosymmetric)


Unit Cell (

)
~9.2 Å8.875 Å7.339 Å
Unit Cell (

)
~6.6 Å4.823 Å6.589 Å
Unit Cell (

)
~17.6 Å21.345 Å18.941 Å

Angle
~94°98.45°91.19°
Z (Molecules/Cell) 444
H-Bond Motif Strong 1D Chains (

)
Infinite Chains (

)
Weak Dimers / Van der Waals

Note on Causality: The expansion in the


-axis for Isomer A and B is driven by the bulky phenyl group positioned either on the Nitrogen (Isomer A/B) or the 

-carbon (Target). In the target molecule, the

-phenyl group creates a chiral center, forcing the crystal into a centrosymmetric space group (like

) if crystallized as a racemate.
Detailed Structural Analysis
A. Conformation of the Amide Plane

In 2-chloro-N-methyl-2-phenylacetamide , the amide bond (


) adopts a planar geometry due to resonance delocalization.
  • Target Configuration: The N-methyl group invariably adopts an anti-periplanar conformation relative to the carbonyl oxygen (trans-amide) to minimize steric clash with the bulky

    
    -phenyl/chloro group.
    
  • Comparison: In Isomer B (Tertiary amide), the N-phenyl ring rotates out of the amide plane (dihedral angle ~87°) to avoid steric conflict with the carbonyl, disrupting conjugation [2]. The target molecule, being a secondary amide, retains higher planarity and thus greater stability.

B. The

-Chloro Effect

The orientation of the


 bond is critical for reactivity.
  • Dipole Alignment: The

    
     bond typically aligns syn-periplanar or gauche to the Carbonyl (
    
    
    
    ) to maximize dipole minimization.
  • Bond Lengths: Expect an elongated

    
     bond (~1.78–1.80 Å) compared to chloroalkanes, due to the electron-withdrawing nature of the adjacent carbonyl.
    
C. Hydrogen Bonding Network

This is the primary validation metric.

  • Mechanism: The single amide proton (

    
    ) acts as a donor, and the carbonyl oxygen (
    
    
    
    ) acts as an acceptor.
  • Topology: This forms infinite 1D chains running parallel to the crystallographic

    
    -axis (shortest axis).
    
  • Contrast: Isomer B lacks this donor, resulting in a lower melting point and a packing structure stabilized only by weak

    
     and 
    
    
    
    stacking interactions [2].
Experimental Protocol: Crystallization & Data Collection

To generate the data described above, the following protocol is recommended for the target compound.

Step 1: Synthesis & Purification

  • React

    
    -chlorophenylacetyl chloride with aqueous methylamine at 0°C.
    
  • Extract with Dichloromethane (DCM) and wash with 1M HCl to remove unreacted amine.

  • Dry over

    
     and concentrate in vacuo.
    

Step 2: Crystal Growth (Vapor Diffusion)

  • Solvent: Dissolve 20 mg of the crude solid in 2 mL of Ethyl Acetate (good solubility).

  • Precipitant: Hexane or Pentane .

  • Setup: Place the solution in a small vial. Place this vial inside a larger jar containing 10 mL of Hexane. Cap the outer jar tightly.

  • Timeline: Allow to stand undisturbed at 20°C for 48–72 hours. The slow diffusion of Hexane will lower the solubility, promoting the growth of prismatic single crystals suitable for X-ray diffraction.

Step 3: X-ray Diffraction Parameters

  • Temperature: 100 K (Cryocooling is essential to reduce thermal motion of the terminal methyl group).

  • Radiation: Mo

    
     (
    
    
    
    Å).
  • Resolution: Aim for

    
     Å to resolve the C-Cl bond density clearly.
    
Structural Validation Workflow

The following diagram outlines the logical flow for validating the target structure against the comparative data.

StructuralValidation cluster_Analysis Structural Analysis & Validation Synthesis Synthesis: 2-Cl-N-Me-2-Ph-acetamide Crystallization Crystallization (Vapor Diffusion) Synthesis->Crystallization Diffraction X-Ray Diffraction (Mo Kα, 100K) Crystallization->Diffraction Phasing Phasing (Direct Methods) Diffraction->Phasing Refinement Refinement (SHELXL) Phasing->Refinement Check Check vs Isomers (Bond Lengths/Angles) Refinement->Check Check->Refinement High R-factor Result Validated Structure (CIF Output) Check->Result Pass

Caption: Workflow for the synthesis, crystallization, and crystallographic validation of the target amide, utilizing comparative isomer data for quality control.

References
  • Gowda, B. T., et al. (2008). "2-Chloro-N-phenylacetamide."[1][2] Acta Crystallographica Section E: Structure Reports Online, 64(6), o987.

  • Li, X., et al. (2011). "2-Chloro-N-methyl-N-phenylacetamide." Acta Crystallographica Section E: Structure Reports Online, 67(1), o68.

  • BenchChem. (2025).[3] "Structure and Properties of Alpha-Chloro Amides." Chemical Structure Database.

Sources

Comparative

Technical Guide: Analytical Differentiation of 2-Chloro-N-methyl-2-phenylacetamide from Non-Chlorinated Analogs

Executive Summary 2-chloro-N-methyl-2-phenylacetamide (CMPA) serves as a critical halogenated intermediate in the synthesis of aryl-cycloalkylamines and pharmaceutical amides. Its structural integrity is defined by the l...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-chloro-N-methyl-2-phenylacetamide (CMPA) serves as a critical halogenated intermediate in the synthesis of aryl-cycloalkylamines and pharmaceutical amides. Its structural integrity is defined by the labile benzylic chloride moiety at the


-position. Distinguishing CMPA from its non-chlorinated analog, N-methyl-2-phenylacetamide  (NMPA)—often a starting material or reduction byproduct—is a frequent challenge in process chemistry and forensic impurity profiling.

This guide provides a definitive, multi-modal analytical framework to resolve these two species based on three immutable physicochemical divergences: isotopic mass signature , proton nuclear magnetic resonance (


-proton shift) , and benzylic reactivity .

Part 1: Structural & Physicochemical Basis

The core differentiation lies in the substitution at the C2 (alpha) position. The presence of the chlorine atom in CMPA introduces significant electronegativity and steric bulk compared to the hydrogen atoms in NMPA.

Feature2-Chloro-N-methyl-2-phenylacetamide (CMPA) N-methyl-2-phenylacetamide (NMPA)
Molecular Formula


Molecular Weight 183.63 g/mol 149.19 g/mol
C2 Hybridization

(Chiral center, Benzylic Chloride)

(Achiral Methylene)
Key Reactivity Electrophilic (susceptible to

/

)
Nucleophilic tolerant (Stable amide)
Physical State Solid / Crystalline (lower MP due to asymmetry)Solid / Crystalline
Analytical Workflow Diagram

The following decision tree outlines the logical progression for identifying CMPA in a mixed sample.

AnalyticalWorkflow Start Unknown Sample (Amide Mixture) Solubility Solubility Test (MeOH/DCM) Start->Solubility GCMS GC-MS Analysis (EI Source) Solubility->GCMS Dilute NMR 1H-NMR (CDCl3) Solubility->NMR Dissolve Isotope Isotope Cluster M+ / M+2 ratio? GCMS->Isotope Result_CMPA CONFIRMED: 2-Chloro-N-methyl-2-phenylacetamide Isotope->Result_CMPA 3:1 Ratio (183/185) Result_NMPA CONFIRMED: N-methyl-2-phenylacetamide Isotope->Result_NMPA Single Peak (149) Shift Alpha-Proton Shift & Integration NMR->Shift Shift->Result_CMPA ~5.3 ppm (1H, s) Shift->Result_NMPA ~3.6 ppm (2H, s)

Caption: Logical workflow for differentiating chlorinated vs. non-chlorinated amides using MS and NMR.

Part 2: Mass Spectrometry (The Gold Standard)

Mass Spectrometry (GC-MS or LC-MS) provides the most robust confirmation due to the natural abundance of Chlorine isotopes (


 and 

).
The Chlorine Isotope Rule

Chlorine exists naturally in a ratio of approximately 3:1 (


: 75.8%, 

: 24.2%).
  • CMPA Spectrum: Will exhibit a molecular ion cluster with two distinct peaks separated by 2 mass units (

    
     183 and 
    
    
    
    185). The intensity of the M+2 peak (185) will be roughly 33% of the M+ peak (183).
  • NMPA Spectrum: Will exhibit a single dominant molecular ion at

    
     149. The M+1 peak (150) will be small (~10% due to 
    
    
    
    ), lacking the characteristic M+2 chlorine signature.
Fragmentation Pathways (EI - 70eV)

Under Electron Impact (EI) ionization, the fragmentation patterns diverge significantly due to the stability of the benzylic carbocation.

  • CMPA Fragmentation:

    • Base Peak: Loss of the amide group or the chlorine.

    • Tropylium Ion: Formation of chlorotropylium or benzyl cations is common.

    • Key Fragment:

      
       125/127 (Chlorobenzyl cation) if amide bond breaks first.
      
  • NMPA Fragmentation:

    • Base Peak: Often

      
       91 (Tropylium ion, 
      
      
      
      ) resulting from the cleavage of the benzylic bond.
    • Secondary:

      
       58 (N-methylformamide fragment).
      
Protocol: GC-MS Discrimination[1]
  • Column: Rxi-5ms or DB-5 (30m x 0.25mm, 0.25µm film).

  • Carrier Gas: Helium @ 1.0 mL/min.

  • Inlet: Splitless, 250°C.

  • Oven: 80°C (hold 1 min)

    
     20°C/min 
    
    
    
    280°C (hold 5 min).
  • Differentiation: CMPA will elute later than NMPA on non-polar columns due to the higher molecular weight and polarizability of the C-Cl bond, despite the loss of hydrogen bonding capability at the alpha carbon.

Part 3: Nuclear Magnetic Resonance (NMR)

NMR provides the clearest structural proof. The substitution of a proton with a chlorine atom at the alpha position causes a dramatic "deshielding" effect and changes the integration.

Comparative NMR Data (in )
Proton EnvironmentN-methyl-2-phenylacetamide (NMPA) 2-chloro-N-methyl-2-phenylacetamide (CMPA) Mechanism of Change
Alpha-Position

3.55 - 3.65 ppm (Singlet)

5.20 - 5.40 ppm (Singlet)
Deshielding: The electronegative Cl atom pulls electron density, shifting the signal downfield by ~1.7 ppm.
Integration 2H (

)
1H (

)
Substitution: One proton is replaced by Cl.
N-Methyl Group

2.75 ppm (Doublet, J=4.8Hz)

2.85 ppm (Doublet, J=4.8Hz)
Inductive Effect: Slight downfield shift due to proximity to the electron-withdrawing Cl.
Aromatic Ring

7.2 - 7.4 ppm (Multiplet)

7.3 - 7.5 ppm (Multiplet)
Minimal change, slight broadening.
Protocol: NMR Sample Preparation
  • Dissolve 10 mg of sample in 0.6 mL of deuterated chloroform (

    
    ).
    
  • Ensure sample is free of paramagnetic impurities (iron filings, etc.) which broaden benzylic peaks.

  • Acquire 16 scans minimum.

  • Critical Check: Integrate the alpha-region (3.0–6.0 ppm). A 1:3 ratio with the methyl group confirms CMPA. A 2:3 ratio confirms NMPA.

Part 4: Wet Chemical Validation (Silver Nitrate Test)

If spectroscopic equipment is unavailable, the high reactivity of the benzylic chloride in CMPA allows for a rapid wet-chemical differentiation. NMPA is chemically inert under these conditions.

Mechanism

The benzylic chloride in CMPA undergoes a rapid


 reaction with silver ions, precipitating insoluble silver chloride (AgCl).


Experimental Protocol
  • Reagent Prep: Prepare a 2% solution of Silver Nitrate (

    
    ) in absolute ethanol.
    
  • Sample Prep: Dissolve 20 mg of the unknown substance in 1 mL of ethanol.

  • Reaction: Add 3-4 drops of the

    
     solution to the sample.
    
  • Observation:

    • CMPA: Immediate formation of a white, curdy precipitate (AgCl) which darkens upon exposure to light.

    • NMPA: Solution remains clear (No reaction).

Part 5: Impurity Profiling & Synthesis Context

In drug development, CMPA is often an intermediate. The presence of NMPA usually indicates incomplete halogenation (if synthesizing forward) or over-reduction (if CMPA is a byproduct).

Signal Pathway: Origin of Impurities

The following diagram illustrates the synthetic relationship and where the divergence occurs.

SynthesisPathway Start N-methyl-2-phenylacetamide (NMPA) Start->Start Unreacted (Impurity in Product) Intermediate Transition State Start->Intermediate Radical/Ionic Halogenation Reagent Chlorinating Agent (SOCl2 / PCl5) Product 2-chloro-N-methyl-2-phenylacetamide (CMPA) Intermediate->Product Successful Substitution Byproduct Hydrolysis/Degradation (Hydroxy-analog) Product->Byproduct Moisture Exposure

Caption: Synthetic pathway showing NMPA as both a precursor and a potential impurity in CMPA synthesis.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Authoritative text on Isotope patterns in MS and Deshielding in NMR).

  • National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library (NIST23). [Link] (Source for standard fragmentation patterns of phenylacetamides).

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Mechanistic grounding for Benzylic Chloride reactivity and AgNO3 tests).
  • PubChem. (2024). Compound Summary: 2-Chloro-N-phenylacetamide derivatives. National Library of Medicine. [Link] (General physicochemical data verification).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.